Benzo[d]thiazol-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: 1,3-benzothiazol-2-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C17H16N2OS3/c20-17(16-18-12-4-1-2-5-13(12)23-16)19-8-7-15(22-11-9-19)14-6-3-10-21-14/h1-6,10,15H,7-9,11H2
• InChI Key: RJYOAEMMRBGQBI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H16N2OS3
• Molecular Weight: 360.5 g/mol

Description

Benzo[d]thiazol-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found in many potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to a range of effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole derivatives are known to have good thermal and electrochemical stability .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that thiazole derivatives have good thermal and electrochemical stability, suggesting that they may be relatively resistant to environmental influences .

Advantages and Limitations for Lab Experiments

The advantages of using Benzo[d]thiazol-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone in lab experiments include its high yield and purity, as well as its potential applications in various fields of research. However, the limitations of the compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

For the research of Benzo[d]thiazol-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone include the development of new synthesis methods to improve its solubility and reduce its toxicity. The compound can also be further studied for its potential applications in drug development, as well as in the detection of metal ions and other biomolecules.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis method of Benzo[d]thiazol-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone involves the condensation of 2-aminothiophenol and 2-mercaptobenzothiazole with 1,4-thiazepane-7-carboxaldehyde. The reaction takes place in the presence of a base and a solvent. The yield of the compound is high, and the purity can be achieved through recrystallization.

Scientific Research Applications

Benzo[d]thiazol-2-yl(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been used as a fluorescent probe for the detection of metal ions.